Cas no 2361635-85-8 (2-Butan-2-ylpyrrolidine;hydrochloride)

• Product Name: 2-Butan-2-ylpyrrolidine;hydrochloride
• CAS No: 2361635-85-8
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• CID: 6228320
• PubChem ID: 138958634
• Update Time: 2025-06-08

2-Butan-2-ylpyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Butan-2-ylpyrrolidine;hydrochloride
• Z3752630998
• 2-(butan-2-yl)pyrrolidine hydrochloride
• EN300-7431767
• 2361635-85-8
• 2-(sec-Butyl)pyrrolidine hydrochloride

• Inchi： 1S/C8H17N.ClH/c1-3-7(2)8-5-4-6-9-8;/h7-9H,3-6H2,1-2H3;1H
• InChI Key： CIYXNMCMLSTNBO-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC1C(C)CC

Computed Properties

• Exact Mass: 163.1127773g/mol
• Monoisotopic Mass: 163.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 80.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-Butan-2-ylpyrrolidine;hydrochloride

Introduction to 2-Butan-2-ylpyrrolidine; Hydrochloride (CAS No. 2361635-85-8)

2-Butan-2-ylpyrrolidine; Hydrochloride (CAS No. 2361635-85-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BuPy-HCl, is a derivative of pyrrolidine, a five-membered heterocyclic amine. The addition of the butyl group and the hydrochloride salt form imparts unique chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-Butan-2-ylpyrrolidine; Hydrochloride consists of a pyrrolidine ring with a butyl group attached to the second carbon atom, and the entire molecule is protonated to form the hydrochloride salt. This structure provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing the compound's pharmacokinetic properties. The lipophilic butyl group enhances membrane permeability, while the polar amine group facilitates solubility and interaction with biological targets.

In recent years, significant advancements in the understanding of 2-Butan-2-ylpyrrolidine; Hydrochloride have been made through various research studies. One notable area of investigation is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including neurotransmission, hormone signaling, and sensory perception. Studies have shown that BuPy-HCl can selectively bind to specific GPCRs, modulating their activity and potentially offering therapeutic benefits for conditions such as anxiety disorders, depression, and chronic pain.

Another promising application of 2-Butan-2-ylpyrrolidine; Hydrochloride is in the field of neurodegenerative diseases. Research has indicated that this compound may have neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that BuPy-HCl could be developed into a novel therapeutic agent for diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The pharmacological profile of 2-Butan-2-ylpyrrolidine; Hydrochloride has also been extensively studied in preclinical models. In vitro assays have demonstrated its ability to cross the blood-brain barrier (BBB), which is a critical factor for drugs targeting central nervous system (CNS) disorders. Additionally, animal studies have shown that BuPy-HCl exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, making it suitable for chronic administration.

Safety and toxicity profiles are essential considerations in the development of any new drug candidate. Preclinical toxicology studies on 2-Butan-2-ylpyrrolidine; Hydrochloride have indicated that it has a low toxicity profile at therapeutic doses. These findings are supported by its favorable safety margin in animal models, suggesting that it may be well-tolerated in humans. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential therapeutic applications of 2-Butan-2-ylpyrrolidine; Hydrochloride extend beyond its direct pharmacological effects. It has also been explored as a tool compound in chemical biology research to probe the function of specific receptors and signaling pathways. By using BuPy-HCl, researchers can gain insights into the mechanisms underlying various biological processes, which can inform the development of more targeted therapies.

In conclusion, 2-Butan-2-ylpyrrolidine; Hydrochloride (CAS No. 2361635-85-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for various conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field of drug discovery.